2-(4-methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate
Overview
Description
2-(4-methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate, commonly known as 2-MTO, is a synthetic compound with a variety of applications in scientific research. It is a derivative of the thiazole-based compound 2-chloro-1,3-thiazol-4-yl-2,2-difluoroacetate (CTDFA), and is used as a reagent in organic synthesis and as a biochemical tool in various laboratory experiments. 2-MTO has been studied extensively in recent years due to its unique properties and potential applications in drug discovery, biochemistry, and physiology.
Mechanism of Action
2-MTO acts as an inhibitor of enzymes involved in drug metabolism. It binds to these enzymes and inhibits their activity, thereby preventing the breakdown of drugs and increasing their bioavailability. Furthermore, 2-MTO has been shown to interact with various proteins, including those involved in signal transduction pathways and transcriptional regulation.
Biochemical and Physiological Effects
2-MTO has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in drug metabolism, as well as to interact with proteins involved in signal transduction pathways and transcriptional regulation. Furthermore, 2-MTO has been shown to modulate the expression of genes involved in various biological processes, including cell growth, differentiation, and apoptosis.
Advantages and Limitations for Lab Experiments
2-MTO has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is easy to synthesize in the laboratory. Furthermore, it is a highly versatile compound, with a wide range of applications in scientific research. However, there are some limitations to its use. For example, it has been shown to be toxic to cells at high concentrations, and its effects on proteins and enzymes can be unpredictable.
Future Directions
The potential applications of 2-MTO in scientific research are vast, and there are many future directions for research. These include further investigation into its mechanism of action and biochemical and physiological effects, as well as its use in drug discovery and development. Additionally, further research into its use in the synthesis of organic compounds, as well as its potential applications in gene expression and signal transduction pathways, could yield valuable insights. Finally, research into the safety and toxicity of 2-MTO is necessary in order to ensure its safe use in laboratory experiments.
Synthesis Methods
2-MTO can be synthesized using a variety of methods. The most common method is the reaction of 2-chloro-1,3-thiazol-4-yl-2,2-difluoroacetate (2-(4-methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate) with 4-methylphenyl-2-oxoethyl 2-chloro-1,3-thiazol-4-yl-2,2-difluoroacetate (MTO-2-(4-methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate) in the presence of an acid catalyst. This reaction produces 2-MTO as the major product, along with minor amounts of other byproducts. The reaction is typically carried out in an inert atmosphere, at temperatures ranging from 0°C to 50°C.
Scientific Research Applications
2-MTO is a versatile compound with a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological processes. It has also been used in drug discovery, as it can act as a substrate for enzymes involved in drug metabolism. Furthermore, 2-MTO has been used to study the structure and function of proteins, as well as the regulation of gene expression.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(4-methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate' involves the reaction of 2-(4-methylphenyl)-2-oxoethyl chloride with 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid in the presence of a base to form the desired compound.", "Starting Materials": [ "2-(4-methylphenyl)-2-oxoethyl chloride", "2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid", "Base (e.g. triethylamine, sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-(4-methylphenyl)-2-oxoethyl chloride and 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid in a suitable solvent (e.g. dichloromethane, chloroform).", "Step 2: Add a base (e.g. triethylamine, sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction with a suitable solvent (e.g. ethyl acetate).", "Step 4: Purify the product by recrystallization or chromatography (e.g. flash chromatography).", "Step 5: Characterize the product by various spectroscopic techniques (e.g. NMR, IR, MS) to confirm its identity and purity." ] } | |
CAS RN |
2742659-48-7 |
Product Name |
2-(4-methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate |
Molecular Formula |
C14H10ClF2NO3S |
Molecular Weight |
345.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
